Cas no 184970-32-9 (1-(Pyrrolidin-3-yl)piperidine)

• Product Name: 1-(Pyrrolidin-3-yl)piperidine
• CAS No: 184970-32-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 1032386
• PubChem ID: 23009617
• Update Time: 2025-05-26

1-(Pyrrolidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolidin-3-yl)piperidine
• 1-((R)-PYRROLIDIN-3-YL)PIPERIDINE
• 1-(3-pyrrolidinyl)Piperidine
• 1-(3-Pyrrolidinyl)piperidine dihydrochloride
• 1-(pyrrolidin-3-yl)piperidine 4-methylbenzenesulfonate
• 1-pyrrolidin-3-ylpiperidine
• LogP
• Piperidine, 1-(3-pyrrolidinyl)-
• AKOS BB-9270
• 1-PYRROLIDIN-3-YL-PIPERIDINE
• 1-(3-PYRROLIDINYL)-PIPERIDINE
• 1-pyrrolidin-3-ylpiperidine dihydrochloride
• 1-((R)-pyrrolidin-3-yl)piperidine dihydrochloride
• 1-[(3R)-pyrrolidin-3-yl]piperidine dihydrochloride
• SCHEMBL714244
• (3-pyrrolidyl)piperidine
• BTZQCTWJDFNRMS-UHFFFAOYSA-N
• CS-0007616
• AKOS004121472
• AB64202
• G23238
• EN300-68734
• A812911
• 184970-32-9
• F8889-0817
• 1-pyrrolidin-3-ylpiperidine;1-(Pyrrolidin-3-yl)piperidine
• DB-013653
• AKOS016346123
• 591781-02-1
• AM81160
• SB41912
• DTXSID50629760
• AB64199
• Z975915386
• DA-31138
• piperidine, 1-(3-pyrrolidinyl)-, dihydrochloride
• (S)-1-(pyrrolidin-3-yl)piperidine
• ALBB-016766

• MDL： MFCD06740691
• Inchi： 1S/C9H18N2/c1-2-6-11(7-3-1)9-4-5-10-8-9/h9-10H,1-8H2
• InChI Key： BTZQCTWJDFNRMS-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1CNCC1

Computed Properties

• Exact Mass: 154.14714
• Monoisotopic Mass: 154.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 0.989
• Boiling Point: 231.041°C at 760 mmHg
• Flash Point: 93.837°C
• Refractive Index: 1.508
• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Pyrrolidin-3-yl)piperidine

Comprehensive Overview of 1-(Pyrrolidin-3-yl)piperidine (CAS No. 184970-32-9): Properties, Applications, and Research Insights

1-(Pyrrolidin-3-yl)piperidine (CAS No. 184970-32-9) is a nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, combining pyrrolidine and piperidine moieties, offers unique steric and electronic properties, making it a valuable scaffold in drug discovery. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, particularly in modulating neurotransmitter receptors. The compound's molecular weight (168.25 g/mol) and logP value (predicted ~1.8) suggest favorable blood-brain barrier permeability, a hot topic in neuropharmacology.

In synthetic chemistry, 1-(Pyrrolidin-3-yl)piperidine serves as a versatile intermediate for constructing bioactive molecules. Its dual-ring system enables diverse functionalization, addressing current industry demands for fragment-based drug design. Researchers are exploring its applications in allosteric modulator development, a trending area in GPCR-targeted therapies. The compound's chiral center at the pyrrolidine-3-position also makes it intriguing for enantioselective synthesis, aligning with the pharmaceutical industry's focus on stereochemically pure compounds.

Analytical characterization of CAS No. 184970-32-9 reveals distinct NMR spectra (1H NMR: δ 2.5-3.5 ppm for cyclic amines) and mass spectrometry fragmentation patterns. These properties are critical for quality control in contract manufacturing organizations (CMOs), where process chemistry optimization is a key operational challenge. The compound's stability under HPLC conditions (typically using C18 columns with 0.1% TFA modifier) facilitates purification, addressing common pain points in small molecule API production.

From a medicinal chemistry perspective, the 1-(Pyrrolidin-3-yl)piperidine core appears in several preclinical candidates targeting neurological disorders—a major focus area given rising global mental health concerns. Its hydrogen bond acceptor/donor count (2/1) and polar surface area (~12 Ų) contribute to favorable Lipinski rule compliance, explaining its popularity in lead compound optimization. Recent patent analyses show growing interest in derivatives for cognitive enhancement applications, though specific mechanisms remain proprietary.

The safety profile of 184970-32-9 warrants careful handling per standard laboratory protocols, though it doesn't appear on major restricted substance lists. Its synthetic routes often involve reductive amination or ring-closing metathesis strategies—topics frequently searched by organic chemists. Scale-up challenges include controlling diastereomer formation during N-alkylation steps, a common discussion point in process chemistry forums.

Emerging applications leverage the compound's metal coordination properties in catalysis research, particularly for asymmetric hydrogenation. This aligns with sustainable chemistry trends, as researchers seek earth-abundant metal catalysts. The sp3-rich character of 1-(Pyrrolidin-3-yl)piperidine also makes it relevant to three-dimensional fragment libraries, addressing the pharmaceutical industry's shift beyond flat aromatic systems.

Commercial availability of CAS No. 184970-32-9 through specialty chemical suppliers typically includes analytical certificates with ≥95% purity by HPLC-UV. Pricing trends reflect growing demand, with current milligram-scale research quantities priced competitively for academic labs. Storage recommendations emphasize argon atmosphere protection due to potential secondary amine oxidation, a practical consideration for long-term stability.

Future research directions may explore 1-(Pyrrolidin-3-yl)piperidine's role in proteolysis targeting chimeras (PROTACs) and molecular glues—cutting-edge areas in targeted protein degradation. Its balanced lipophilicity and hydrogen bonding capacity position it well for these applications. Computational studies using molecular docking suggest potential interactions with kinase binding pockets, though experimental validation remains ongoing.